Cas no 2152-85-4 (3-galactosylglucose)

3-Galactosylglucose is a disaccharide composed of galactose and glucose units linked via a glycosidic bond. This compound is of interest in biochemical and food science research due to its potential prebiotic properties, as it may selectively promote the growth of beneficial gut microbiota. Its structural similarity to other oligosaccharides, such as lactulose, suggests possible applications in functional foods and nutraceuticals. The enzymatic synthesis of 3-galactosylglucose allows for precise control over its purity and composition, making it suitable for analytical standards and mechanistic studies. Further investigation into its metabolic pathways and physiological effects could expand its utility in health-related applications.

3-galactosylglucose structure

Product Name:3-galactosylglucose

CAS No:2152-85-4

MF:C₁₂H₂₂O₁₁

MW:342.296485424042

CID:2017460

PubChem ID:9967861

Update Time:2025-10-17

3-galactosylglucose Chemical and Physical Properties

Names and Identifiers

- 3-galactosylglucose
- 3-O-beta-D-Galactopyranosyl-D-glucose
- beta-D-Galp-(1->3)-D-Glc
- D-Galp-(1->3)-D-Glc
- Gal-beta(1->3)-Glc
- Galbeta1-3Glc
- lactose
- 3-O-(beta-d-galactopyranosyl)-d-galactopyranose
- Gal(b1-3)Gal
- (3R,4S,5S,6R)-6-(Hydroxymethyl)-4-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2,3,5-triol
- (3R,4S,5S,6R)-6-(Hydroxymethyl)-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
- 2152-85-4
- beta-D-galacto-hexopyranosyl-(1->3)-D-galacto-hexopyranose
- WURCS=2.0/2,2,1/[a2112h-1x_1-5][a2112h-1b_1-5]/1-2/a3-b1
- beta-Gal-(1->3)-Gal
- (1->3)-beta-D-galactobiose
- beta-D-Galp-(1->3)-D-Galp
- G04801PW
- beta-D-galactopyranosyl-(1->3)-D-galactopyranose
- CHEBI:146446
- 3-O-beta-D-Galactopyranosyl-D-galactopyranose
- Inchi： 1S/C12H22O11/c13-1-3-5(15)7(17)8(18)12(22-3)23-10-6(16)4(2-14)21-11(20)9(10)19/h3-20H,1-2H2/t3-,4-,5+,6+,7+,8-,9-,10+,11?,12+/m1/s1
- InChI Key： QIGJYVCQYDKYDW-UACSRZGOSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@H](C(O)O[C@H](CO)[C@@H]1O)O

Computed Properties

Exact Mass: 342.11621151g/mol
Monoisotopic Mass: 342.11621151g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -4.2
Topological Polar Surface Area: 190Å²

3-galactosylglucose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	OG10186-1 mg	3-O-(b-D-Galactopyranosyl)-D-galactopyranose	2152-85-4	1mg	$340.13	2023-01-03
Biosynth	OG10186-2 mg	3-O-(b-D-Galactopyranosyl)-D-galactopyranose	2152-85-4	2mg	$524.42	2023-01-03
Biosynth	OG10186-5 mg	3-O-(b-D-Galactopyranosyl)-D-galactopyranose	2152-85-4	5mg	$1,271.10	2023-01-03
Biosynth	OG10186-10 mg	3-O-(b-D-Galactopyranosyl)-D-galactopyranose	2152-85-4	10mg	$2,312.30	2023-01-03